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The following tables consolidate the available physicochemical, toxicological, and application data for

methasulfocarb, which is a fungicide and plant growth regulator used primarily in rice crops [1].

Table 1: Physicochemical Properties of Methasulfocarb

Property Value Conditions / Notes

Chemical Formula C₉H₁₁NO₄S₂ [1] [2] -

Molecular Weight 261.31 g/mol [1] [2] -

CAS RN 66952-49-6 [1] [3] [2] -

IUPAC Name S-4-(mesyloxy)phenyl

methyl(thiocarbamate) [1]

-

Appearance Colourless crystalline solid [1] -

Melting Point 138 °C [1] -

Water Solubility 480 mg L⁻¹ [1] Moderate, at 20°C &

pH 7

Octanol-Water Partition
Coefficient (Log P)

1.68 [1] Low
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Property Value Conditions / Notes

Vapor Pressure Decomposes before boiling [1] -

Mode of Action Growth retarding activity [1] FRAC Code: 42 [1]

Table 2: Ecotoxicological and Regulatory Profile

Category Data Notes

Mammalian Acute Oral
LD₅₀

112 mg kg⁻¹ [1] Moderate toxicity (Rat)

EU Regulatory Status Not approved [1] Regulation (EC)
1107/2009

Example Applications Rice [1] Soil application

Example Pests
Controlled

Fusarium, Mucor, Pseudomonas, Pythium,
Rhizoctonia spp. [1]

-

Formulation Types Granular or wettable powder [1] For soil application

Proposed Experimental Workflow for Soil Treatment

Based on the general information available, here is a visual workflow for a typical soil treatment efficacy

study. This diagram outlines the key stages from initial setup to final analysis.
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Key Experimental Variables

Soil Preparation & Pot Setup

Pathogen Inoculation

Methasulfocarb Application

Environmental Incubation Dosage (e.g., 1-5 mg/kg) Formulation (Granular/WP) Application Method

Plant Growth Monitoring

Sample Collection & Analysis

Data Evaluation

Report Findings

Experimental Design

Control Groups

Click to download full resolution via product page
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Workflow for Soil Treatment Efficacy Study

Detailed Methodologies for Key Stages

Soil Preparation and Experimental Setup

Use a standardized potting soil or sterilized natural soil to minimize background microbial

interference.
Fill multiple pots (e.g., 10-15 per treatment group) to ensure statistical power.

Include control groups: untreated healthy control (no pathogen, no chemical), untreated
diseased control (with pathogen, no chemical), and a positive control (with pathogen,

established fungicide).

Pathogen Inoculation and Chemical Application

Inoculate the soil with a standardized spore or mycelial suspension of a target fungus, such as

Fusarium or Rhizoctonia, several days before or during planting [1].
Apply methasulfocarb according to treatment groups. For a wettable powder formulation,

prepare a stock solution and serially dilute it to achieve the desired concentrations (e.g., 1, 2,
and 5 mg active ingredient per kg of soil). Apply as a soil drench, ensuring even distribution.

Sample Collection and Metabolomic Analysis (Optional)

To investigate the biochemical mode of action, you can adapt methodologies from toxicology

studies [4].
Cell Culture: Use a relevant cell line (e.g., 3D4/21 porcine alveolar macrophages as a model)

[4].
Treatment: Expose cells to methasulfocarb at varying concentrations (e.g., 1, 2 μM) and for

different durations (12, 24, 48 hours). Use an MTT assay to determine cell viability and
establish IC₅₀ values [4].

Metabolite Extraction: Collect and lyse cells. Add pre-cooled methanol, vortex, and centrifuge.
Pool supernatants, evaporate to dryness, and reconstitute the residue in a mobile phase for

analysis [4].
LC-MS/MS Analysis: Perform analysis using a system like an AB Sciex ExionLC with a

TripleTOF 5600+ mass spectrometer. Use both positive and negative ion modes for
comprehensive metabolite detection [4].

Data Processing: Use software like Progenesis QI for preprocessing. Identify differential
metabolites (VIP > 1, p < 0.05) and perform pathway enrichment analysis (e.g., with

MetaboAnalyst and KEGG) to identify affected pathways such as purine or glutathione
metabolism [4].
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Critical Considerations for Researchers

Regulatory Status: Methasulfocarb is not approved for use in the European Union [1]. All research
should comply with local regulations and institutional biosafety guidelines.

Toxicity: The acute oral LD₅₀ in rats is 112 mg/kg, classifying it with moderate toxicity [1]. Appropriate
personal protective equipment (PPE) and safe laboratory practices are mandatory.

Data Gaps: The available data lacks specific details on soil adsorption, degradation half-life (DT₅₀),
and effects on non-target soil microorganisms. Research could valuably focus on these areas.

Conclusion

This document provides a foundational profile of methasulfocarb and a framework for designing soil

treatment experiments. The proposed workflow and detailed protocols, particularly the metabolomics

analysis, can be adapted to generate robust data on the efficacy and mode of action of methasulfocarb in an

agricultural research context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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